Cas no 7500-03-0 (2-methyl-6-phenylpyridin-4(1H)-one)

• Product name: 2-methyl-6-phenylpyridin-4(1H)-one
• CAS No: 7500-03-0
• MF: C₁₂H₁₁NO
• MW: 185.22184
• CID: 980914
• PubChem ID: 343667

2-methyl-6-phenylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-phenylpyridin-4(1H)-one
• NSC400084
• AC1L7YUK
• 2-methyl-6-phenyl-1H-pyridin-4-one
• NSC-400084
• 2-methyl-6-phenyl-4(1H)-pyridinone
• 2-Methyl-6-phenyl-1,4-dihydro-4-oxopyridin
• 2-Methyl-6-phenyl-1,4-dihydropyridin-4-on
• 2-Methyl-6-phenyl-1H-pyridon-(4)
• 2-methyl-6-phenyl-4-pyridone
• SureCN316366
• ZEXVWTQBKCZIDH-UHFFFAOYSA-N
• DTXSID90321958
• 7500-03-0
• SCHEMBL10051963
• SCHEMBL316366
• DB-338606

• Inchi： InChI=1S/C12H11NO/c1-9-7-11(14)8-12(13-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,13,14)
• InChI Key： ZEXVWTQBKCZIDH-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C=C(N1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.35030